![molecular formula C13H9Cl2N3O4 B3444060 3-(2,4-dichloro-5-nitrophenyl)-4-(2-pyrrolidinylidene)-5(4H)-isoxazolone](/img/structure/B3444060.png)
3-(2,4-dichloro-5-nitrophenyl)-4-(2-pyrrolidinylidene)-5(4H)-isoxazolone
Overview
Description
3-(2,4-dichloro-5-nitrophenyl)-4-(2-pyrrolidinylidene)-5(4H)-isoxazolone, also known as DPI, is a chemical compound that has been extensively studied for its various biological activities. DPI is a potent inhibitor of NADPH oxidase, which is an enzyme that plays a crucial role in the production of reactive oxygen species (ROS) in cells.
Mechanism of Action
3-(2,4-dichloro-5-nitrophenyl)-4-(2-pyrrolidinylidene)-5(4H)-isoxazolone inhibits NADPH oxidase by binding to its flavin-containing subunit and preventing the transfer of electrons from NADPH to oxygen, which is necessary for ROS production. This compound is a competitive inhibitor of NADPH oxidase, and it has been shown to be more potent than other inhibitors, such as apocynin and diphenyleneiodonium.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of ROS in cells, which can lead to the inhibition of various signaling pathways and the induction of apoptosis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects, and it has been investigated as a potential treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
3-(2,4-dichloro-5-nitrophenyl)-4-(2-pyrrolidinylidene)-5(4H)-isoxazolone is a potent inhibitor of NADPH oxidase, and it has been extensively used in various lab experiments to investigate the role of ROS and NADPH oxidase in various biological processes and diseases. However, this compound has some limitations, including its toxicity and potential off-target effects. Therefore, it is important to use appropriate concentrations of this compound and to perform control experiments to ensure that the observed effects are specific to NADPH oxidase inhibition.
Future Directions
There are several future directions for research on 3-(2,4-dichloro-5-nitrophenyl)-4-(2-pyrrolidinylidene)-5(4H)-isoxazolone. One area of research is the development of more potent and selective inhibitors of NADPH oxidase. Another area of research is the investigation of the role of NADPH oxidase in various diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases. Additionally, the use of this compound as a potential therapeutic agent for these diseases should be further investigated. Finally, the development of new methods for the delivery of this compound to specific cells and tissues should be explored to enhance its therapeutic potential.
Conclusion:
In conclusion, this compound is a potent inhibitor of NADPH oxidase, and it has been extensively studied for its various biological activities. This compound has been used to investigate the role of ROS and NADPH oxidase in various biological processes and diseases. The synthesis of this compound is a well-established method, and its advantages and limitations for lab experiments should be carefully considered. There are several future directions for research on this compound, including the development of more potent and selective inhibitors of NADPH oxidase and the investigation of its potential therapeutic applications.
Scientific Research Applications
3-(2,4-dichloro-5-nitrophenyl)-4-(2-pyrrolidinylidene)-5(4H)-isoxazolone has been extensively studied for its various biological activities. It is a potent inhibitor of NADPH oxidase, which is an enzyme that plays a crucial role in the production of reactive oxygen species (ROS) in cells. This compound has been used to study the role of ROS in various biological processes, including cell signaling, apoptosis, and inflammation. It has also been used to investigate the role of NADPH oxidase in various diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases.
properties
IUPAC Name |
3-(2,4-dichloro-5-nitrophenyl)-4-(3,4-dihydro-2H-pyrrol-5-yl)-2H-1,2-oxazol-5-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2N3O4/c14-7-5-8(15)10(18(20)21)4-6(7)12-11(13(19)22-17-12)9-2-1-3-16-9/h4-5,17H,1-3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POBSODHQZJAHFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=NC1)C2=C(NOC2=O)C3=CC(=C(C=C3Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.